![molecular formula C19H21Cl2NO2 B4648027 3,4-dichloro-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]benzamide](/img/structure/B4648027.png)
3,4-dichloro-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]benzamide
Overview
Description
3,4-dichloro-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]benzamide, also known as A-769662, is a small molecule activator of the AMP-activated protein kinase (AMPK) pathway. AMPK is a key regulator of cellular energy homeostasis and is involved in the regulation of various metabolic processes, including glucose and lipid metabolism. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders such as diabetes and obesity.
Mechanism of Action
3,4-dichloro-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]benzamide activates AMPK by binding to a regulatory subunit of the enzyme, leading to conformational changes that increase its activity. This results in the activation of downstream signaling pathways involved in glucose and lipid metabolism. This compound has also been shown to inhibit the activity of acetyl-CoA carboxylase, an enzyme involved in fatty acid synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It increases glucose uptake and insulin sensitivity in skeletal muscle, liver, and adipose tissue. It also decreases hepatic glucose production and increases fatty acid oxidation in the liver. This compound has been shown to increase energy expenditure and decrease body weight in animal models of obesity.
Advantages and Limitations for Lab Experiments
3,4-dichloro-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]benzamide has several advantages for use in laboratory experiments. It is a potent and selective activator of AMPK, making it a useful tool for studying the role of AMPK in cellular metabolism. This compound is also stable and can be easily synthesized, making it readily available for use in experiments. However, this compound has some limitations, including its potential toxicity and off-target effects. Careful dose-response studies should be performed to ensure that the effects observed are specific to AMPK activation.
Future Directions
There are several future directions for research on 3,4-dichloro-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]benzamide. One area of interest is the potential for this compound to be used as a therapeutic agent for the treatment of metabolic disorders such as type 2 diabetes and obesity. Further studies are needed to determine the optimal dose and route of administration for these applications. Another area of interest is the potential for this compound to be used in combination with other drugs to enhance its therapeutic effects. Finally, further studies are needed to better understand the mechanisms underlying the effects of this compound on cellular metabolism.
Scientific Research Applications
3,4-dichloro-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]benzamide has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle, liver, and adipose tissue. This compound has also been shown to decrease hepatic glucose production and increase fatty acid oxidation in the liver. These effects make this compound a promising candidate for the treatment of type 2 diabetes and other metabolic disorders.
Properties
IUPAC Name |
3,4-dichloro-N-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21Cl2NO2/c1-12(2)15-6-4-13(3)10-18(15)24-9-8-22-19(23)14-5-7-16(20)17(21)11-14/h4-7,10-12H,8-9H2,1-3H3,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMMXDJACIMQDGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCCNC(=O)C2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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